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These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the recommended storage, handling, and use of 3a-
Aminocholestane. This document synthesizes technical data and field-proven insights to
ensure the integrity and reproducibility of your experiments.

Introduction to 3a-Aminocholestane: A Selective
SHIP1 Inhibitor

3a-Aminocholestane, also known as 3AC, is a cell-permeable aminosteroid that has garnered
significant interest in the scientific community for its role as a selective inhibitor of the SH2
domain-containing inositol-5'-phosphatase 1 (SHIP1).[1][2][3][4] SHIP1 is a crucial negative
regulator of the phosphoinositide 3-kinase (PI3K) signaling pathway, which is implicated in cell
growth, proliferation, and survival. By selectively inhibiting SHIP1, 3a-Aminocholestane offers a
powerful tool to investigate the physiological and pathological roles of this enzyme, particularly
in the context of hematological malignancies and immune regulation.[5][6][7]

The high lipophilicity of 3a-Aminocholestane presents both opportunities and challenges in its
experimental application.[8][9] Understanding its physicochemical properties is paramount to its
effective use.
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Physicochemical Properties and Quality Control

A thorough understanding of the physical and chemical characteristics of 3a-Aminocholestane
is fundamental for its proper handling and for ensuring the reliability of experimental outcomes.

hvsicochemical

Property Value Source
Molecular Formula C27HaoN [3][10][11]
Molecular Weight 387.68 g/mol [1][10][11][12]
Appearance White to off-white solid [10][13]
Melting Point 104.5-105.5 °C (in methanol) [13]

- Ethanol (30-50 mg/mL),
Solubility [1][12][13]
Chloroform (30 mg/mL)

CAS Number 2206-20-4 [1][3][10]

Quality Control Recommendations

Upon receiving a new batch of 3a-Aminocholestane, it is crucial to verify its identity and purity
to ensure the validity of your experimental results. While suppliers typically provide a Certificate
of Analysis (CoA) with purity data (often >99% by HPLC), independent verification is a hallmark
of rigorous scientific practice.[1][3]

Recommended QC Workflow:

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.adooq.com/3ac.html
https://www.medchemexpress.com/3_alpha_-Aminocholestane.html
https://pubchem.ncbi.nlm.nih.gov/compound/3alpha-Aminocholestane
https://www.abmole.com/products/3-alpha-aminocholestane.html
https://www.medchemexpress.com/3_alpha_-Aminocholestane.html
https://pubchem.ncbi.nlm.nih.gov/compound/3alpha-Aminocholestane
https://www.targetmol.com/compound/3%CE%B1-aminocholestane
https://www.medchemexpress.com/3_alpha_-Aminocholestane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02595032.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02595032.htm
https://www.abmole.com/products/3-alpha-aminocholestane.html
https://www.targetmol.com/compound/3%CE%B1-aminocholestane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02595032.htm
https://www.abmole.com/products/3-alpha-aminocholestane.html
https://www.adooq.com/3ac.html
https://www.medchemexpress.com/3_alpha_-Aminocholestane.html
https://www.abmole.com/products/3-alpha-aminocholestane.html
https://www.adooq.com/3ac.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Recommended Quality Control Workflow for 3a-Aminocholestane.

While detailed protocols for HPLC or NMR analysis are beyond the scope of this guide, general
methods for purity assessment of small molecules are widely available.[14][15][16][17]

Safe Handling and Personal Protective Equipment
(PPE)

Although some safety data sheets may not classify 3a-Aminocholestane as hazardous, it is
imperative to treat all chemical compounds with a high degree of caution. The powdered form
of any chemical can pose an inhalation hazard and risks of cross-contamination.[18][19][20]

Core Handling Principles:

» Designated Work Area: All handling of solid 3a-Aminocholestane should be performed in a
designated area, such as a chemical fume hood or a powder handling enclosure, to minimize
exposure and contamination.[21]

o Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses with side
shields, and chemical-resistant gloves (e.qg., nitrile) are mandatory.[22] For tasks with a
higher risk of aerosolization, consider a face shield and respiratory protection.

e Weighing: To avoid fluctuations from air currents in a fume hood, a "tare-add-weigh" method
is recommended: tare a sealed container on the bench, add the powder inside the hood, and
then re-weigh the sealed container on the bench.[21] Use anti-static guns or brushes if the
powder is prone to static dispersal.[23]

o Cleaning: After handling, decontaminate the work surface by carefully wiping with a damp
cloth (using a solvent in which 3a-Aminocholestane is soluble, like ethanol) and dispose of
all contaminated materials as chemical waste.

Storage and Stability

Proper storage is critical to maintaining the integrity and activity of 3a-Aminocholestane.
Different storage conditions are recommended for the solid compound and its solutions.
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Storage of Solid 3a-Aminocholestane

Storage Temperature Duration Rationale

Recommended for long-term
-20°C Up to 3 years storage to minimize
degradation.[3][12]

Protects from moisture, which
Desiccated Essential can compromise the

compound'’s stability.[3]

Storage of 3a-Aminocholestane Solutions

The stability of 3a-Aminocholestane in solution is dependent on the solvent, concentration, and
storage temperature.

Storage Temperature Duration Key Considerations

Ideal for long-term storage of

-80°C Up to 1-2 years )
stock solutions.[10][12]
Suitable for shorter-term
-20°C Up to 1 month storage of aliquoted stock

solutions.[3]

Causality Behind Storage Recommendations: Repeated freeze-thaw cycles can lead to the
degradation of the compound and the precipitation of less soluble materials. Therefore, it is
strongly advised to aliquot stock solutions into single-use volumes before freezing. This
practice ensures the longevity and consistent performance of the compound across multiple
experiments.

Protocols for Solution Preparation

The lipophilic nature of 3a-Aminocholestane necessitates careful solvent selection and
preparation techniques to ensure complete dissolution and bioavailability in experimental
systems.[8][24][25][26]
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Preparation of a 10 mM Stock Solution in Ethanol

This protocol is suitable for preparing a stock solution for in vitro studies.

Materials:

3a-Aminocholestane (solid)

Anhydrous Ethanol (=99.5%)

Sterile, conical-bottom polypropylene or glass vial

Calibrated balance

Vortex mixer and/or sonicator

Procedure:

e Weighing: In a chemical fume hood, carefully weigh the desired amount of 3a-
Aminocholestane. For 1 mL of a 10 mM solution, you will need 3.877 mg.

» Dissolution: Add the appropriate volume of anhydrous ethanol to the vial containing the
weighed compound.

o Solubilization: Tightly cap the vial and vortex thoroughly. If the compound does not fully
dissolve, sonication in a water bath for 5-10 minutes is recommended to aid dissolution.[12]

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into single-use
volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C as per the
storage guidelines.

Preparation of a Working Solution for In Vivo Studies

This protocol describes the preparation of a 3a-Aminocholestane suspension for intraperitoneal
injection in mice, as adapted from published studies.[10]

Materials:

¢ 10 mM 3a-Aminocholestane stock solution in Ethanol
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» Polyethylene glycol 300 (PEG300)
e Tween-80
o Saline (0.9% NacCl in sterile water)
Procedure:
e Preparation of Components: Ensure all components are at room temperature.
e Mixing (for a 1 mL working solution):
o In a sterile tube, add 400 pL of PEG300.

o Add 100 pL of the 10 mM 3a-Aminocholestane stock solution in ethanol and mix
thoroughly.

o Add 50 pL of Tween-80 and mix until the solution is homogeneous.
o Add 450 pL of saline and mix thoroughly.

» Final Concentration: This protocol yields a working solution with a final concentration of 1
mM 3a-Aminocholestane. The final solvent composition is 10% Ethanol, 40% PEG300, 5%
Tween-80, and 45% Saline.

e Use: It is recommended to prepare this working solution fresh on the day of use.

Mechanism of Action: Inhibition of the SHIP1
Signaling Pathway

3a-Aminocholestane exerts its biological effects by inhibiting the enzymatic activity of SHIP1.[4]
SHIP1 is a phosphatase that dephosphorylates phosphatidylinositol-3,4,5-trisphosphate (PIP3)
to phosphatidylinositol-3,4-bisphosphate (PI1(3,4)P2).[27][28][29] This action counteracts the
activity of PI3K, thereby downregulating the PI3K/AKT signaling pathway. By inhibiting SHIP1,
3a-Aminocholestane leads to an accumulation of PIP3, resulting in the hyperactivation of
downstream effectors such as AKT, which can ultimately trigger apoptosis in certain cancer
cells.[6]
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Figure 2: Simplified schematic of the SHIP1 signaling pathway and the inhibitory action of 3a-
Aminocholestane.

Troubleshooting Common Issues
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Issue

Potential Cause(s)

Recommended Solution(s)

Precipitation in stock solution

upon thawing

- Incomplete initial dissolution-
Freeze-thaw cycles- Solvent

evaporation

- Gently warm the solution to
room temperature and
sonicate for 5-10 minutes.-
Avoid repeated freeze-thaw
cycles by using single-use
aliquots.- Ensure vials are
tightly sealed.

Inconsistent experimental

results

- Degradation of the compound
due to improper storage-
Inaccurate concentration of the
stock solution- Variability in

solution preparation

- Verify the age and storage
conditions of the compound
and its solutions.- Re-prepare
the stock solution, ensuring
accurate weighing and
complete dissolution.- Prepare
fresh working solutions for
each experiment and ensure

thorough mixing.

Low or no biological activity

- Incorrect dosage or
concentration- Poor
bioavailability in the
experimental system-

Degradation of the compound

- Perform a dose-response
curve to determine the optimal
concentration.- For in vivo
studies, consider alternative
formulation strategies to
improve solubility.- Use a fresh
batch of the compound and

prepare new solutions.

Conclusion

3a-Aminocholestane is a valuable research tool for investigating the SHIP1 signaling pathway.
Adherence to the storage, handling, and preparation protocols outlined in these application
notes will contribute to the generation of reliable and reproducible data. As with any
experimental reagent, meticulous technique and a thorough understanding of its properties are
the cornerstones of successful research.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

e AdooQ® Bioscience. 3AC (3a-Aminocholestane) | SHIP1 Inhibitor. [Link]

e Fuhler, G.M., Brooks, R., Toms, B., et al. (2012). Therapeutic potential of SH2 domain-
containing inositol-5'-phosphatase 1 (SHIP1) and SHIPZ2 inhibition in cancer. Molecular
Medicine, 18, 65-75.

e Brooks, R., Fuhler, G. M., lyer, S., Smith, M. J., Park, M. Y., Paraiso, K. H., ... & Kerr, W. G.
(2010). SHIP1 inhibition increases immunoregulatory capacity and triggers apoptosis of
hematopoietic cancer cells. The Journal of Immunology, 184(7), 3582-3589.

o ResearchGate. Aminocholestane and Aminoandrostane Inhibitors of the SH2 Domain-
Containing Inositol 5'-Phosphatase (SHIP). [Link]

e IUPHAR/BPS Guide to PHARMACOLOGY. 3 alpha-aminocholestane. [Link]
e AIChE. Guidelines for Safe Handling of Powders and Bulk Solids. [Link]

» ResearchGate. Biological assay challenges from compound solubility: strategies for
bioassay optimization. [Link]

e PMC. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic
Academic Research Laboratories (CARL). [Link]

e PMC. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay
Development: A TNF-a/SPD304 Study. [Link]

e De Dietrich Process Systems. Handling Hazardous Bulk Solids and Powders: Safety First!
[Link]

e PubChem. 3alpha-aminocholestane. [Link]

e Google Patents. HPLC (high-performance liquid chromatography) analysis method of 3-
aminobutanol chiral purity.

 BFM® Fitting. A Comprehensive Guide to Safe Powder Handling. [Link]

o MDPI. The Inositol-5-Phosphatase SHIP1: Expression, Regulation and Role in Acute
Lymphoblastic Leukemia. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.adooq.com/3ac-3a-aminocholestane.html
https://www.researchgate.net/publication/379822998_Aminocholestane_and_Aminoandrostane_Inhibitors_of_the_SH2_Domain-Containing_Inositol_5'-Phosphatase_SHIP
https://www.guidetopharmacology.org/grpc/LigandDisplayForward?ligandId=9564
https://www.aiche.org/ccps/publications/books/guidelines-safe-handling-powders-and-bulk-solids
https://www.researchgate.net/publication/7098492_Biological_assay_challenges_from_compound_solubility_strategies_for_bioassay_optimization
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7353995/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3505929/
https://www.dedietrich.com/en/insights/blog/handling-hazardous-bulk-solids-and-powders-safety-first
https://pubchem.ncbi.nlm.nih.gov/compound/10872780
https://www.bfmfitting.com/a-comprehensive-guide-to-safe-powder-handling/
https://www.mdpi.com/2072-6694/13/11/2765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Hilaris Publisher. Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs:
Focusing on Fenretinide. [Link]

PMC. The inositol 5-phosphatase SHIP-1 and adaptors Dok-1 and 2 play central roles in
CD4-mediated inhibitory signaling. [Link]

University of California, Berkeley - Environment, Health & Safety. Weighing Hazardous
Powders in the Laboratory. [Link]

PMC. Uncertainty Estimates of Purity Measurements Based on Current Information: Toward
a “Live Validation” of Purity Methods. [Link]

MDPI. Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on
Fenretinide. [Link]

ResearchGate. Schematic representation of the structure of SHIP-1 and its isoforms. [Link]

Duke University - Occupational and Environmental Safety Office. Chemical Safety
Guidelines - Toxic and Health Hazard Powders. [Link]

AZoLifeSciences. Importance of Solubility and Lipophilicity in Drug Development. [Link]

PMC. Development and Validation of Analytical Methods for Radiochemical Purity of 177Lu-
PSMA-1. [Link]

PubMed. An effective method for the determination of the enantio-purity of L-a-
glycerophosphocholine (L-a-GPC). [Link]

MDPI. Functional Characterization of the SHIP1-Domains Regarding Their Contribution to
Inositol 5-Phosphatase Activity. [Link]

Wikipedia. INPP5D. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.hilarispublisher.com/open-access/strategies-to-improve-solubility-and-bioavailability-of-lipophilic-drugs-focusing-on-fenretinide-104994.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2212903/
https://ehs.berkeley.edu/sites/default/files/lines-of-services/workplace-safety/WeighingHazardousPowders.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3570954/
https://www.mdpi.com/1424-8247/14/1/52
https://www.researchgate.net/figure/Schematic-representation-of-the-structure-of-SHIP-1-and-its-isoforms-SHIP-1_fig2_326129812
https://oeso.duhs.duke.edu/sites/default/files/csg-toxic-powders.pdf
https://www.azolifesciences.com/article/Importance-of-Solubility-and-Lipophilicity-in-Drug-Development.aspx
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9035133/
https://pubmed.ncbi.nlm.nih.gov/32088520/
https://www.mdpi.com/1422-0067/22/21/11559
https://en.wikipedia.org/wiki/INPP5D
https://www.benchchem.com/product/b10800208?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

¢ 1. abmole.com [abmole.com]
e 2. caymanchem.com [caymanchem.com]
¢ 3. adoog.com [adoog.com]

e 4. SHIP1 Inhibition Increases Immunoregulatory Capacity and Triggers Apoptosis of
Hematopoietic Cancer Cells - PMC [pmc.ncbi.nim.nih.gov]

e 5. researchgate.net [researchgate.net]
e 6. researchgate.net [researchgate.net]

¢ 7. Aminocholestane and Aminoandrostane Inhibitors of the SH2 Domain-Containing Inositol
5'-Phosphatase (SHIP) - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 8. mdpi.com [mdpi.com]
¢ 9. azolifesciences.com [azolifesciences.com]
¢ 10. medchemexpress.com [medchemexpress.com]

e 11. 3Alpha-aminocholestane | C27H49N | CID 10872780 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 12. 30-Aminocholestane | Phosphatase | TargetMol [targetmol.com]
¢ 13. Cholestan-3-aMine, (3a,50)- | 2206-20-4 [chemicalbook.com]

e 14. CN105675783A - HPLC (high-performance liquid chromatography) analysis method of 3-
aminobutanol chiral purity - Google Patents [patents.google.com]

¢ 15. Uncertainty Estimates of Purity Measurements Based on Current Information: Toward a
“Live Validation” of Purity Methods - PMC [pmc.ncbi.nlm.nih.gov]

* 16. Development and Validation of Analytical Methods for Radiochemical Purity of 177Lu-
PSMA-1 - PMC [pmc.ncbi.nlm.nih.gov]

o 17. An effective method for the determination of the enantio-purity of L-a-
glycerophosphocholine (L-a-GPC) - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 18. Guidelines for Safe Handling of Powders and Bulk Solids | AIChE [ccps.aiche.org]
¢ 19. ddpsinc.com [ddpsinc.com]
¢ 20. resources.psi-bfm.com [resources.psi-bfm.com]

e 21. ehs.wisc.edu [ehs.wisc.edu]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.abmole.com/products/3-alpha-aminocholestane.html
https://www.caymanchem.com/product/27885
https://www.adooq.com/3ac.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4123216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4123216/
https://www.researchgate.net/publication/388284085_Aminocholestane_and_Aminoandrostane_Inhibitors_of_the_SH2_Domain-Containing_Inositol_5'-Phosphatase_SHIP
https://www.researchgate.net/figure/SHIP1-expression-purification-and-identification-of-a-chemical-inhibitor-A-Purified_fig1_41722089
https://pubmed.ncbi.nlm.nih.gov/39843392/
https://pubmed.ncbi.nlm.nih.gov/39843392/
https://www.mdpi.com/1999-4923/16/5/579
https://www.azolifesciences.com/article/Importance-of-Solubility-and-Lipophilicity-in-Drug-Development.aspx
https://www.medchemexpress.com/3_alpha_-Aminocholestane.html
https://pubchem.ncbi.nlm.nih.gov/compound/3alpha-Aminocholestane
https://pubchem.ncbi.nlm.nih.gov/compound/3alpha-Aminocholestane
https://www.targetmol.com/compound/3%CE%B1-aminocholestane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02595032.htm
https://patents.google.com/patent/CN105675783A/en
https://patents.google.com/patent/CN105675783A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3497960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3497960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9143309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9143309/
https://pubmed.ncbi.nlm.nih.gov/32088520/
https://pubmed.ncbi.nlm.nih.gov/32088520/
https://ccps.aiche.org/publications/books/guidelines-safe-handling-powders-and-bulk-solids
https://www.ddpsinc.com/blog/handling-hazardous-bulk-solids-and-powders-safety-first
https://resources.psi-bfm.com/comprehensive-guide-to-safe-powder-handling
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 22. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic
Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]

o 23. safety.duke.edu [safety.duke.edu]
e 24. researchgate.net [researchgate.net]

e 25. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A
TNF-a/SPD304 Study - PMC [pmc.ncbi.nim.nih.gov]

¢ 26. hilarispublisher.com [hilarispublisher.com]

e 27. The inositol 5-phosphatase SHIP-1 and adaptors Dok-1 and 2 play central roles in CD4-
mediated inhibitory signaling - PMC [pmc.ncbi.nim.nih.gov]

e 28. mdpi.com [mdpi.com]
e 29. INPP5D - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols for 3a-
Aminocholestane: A Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800208/docs#application-notes-and-protocols-for-
3-aminocholestane-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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